N-(5-methyl-2-pyridinyl)-2-(2-thienyl)acetamide

• IUPAC Name: N-(5-methylpyridin-2-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C12H12N2OS/c1-9-4-5-11(13-8-9)14-12(15)7-10-3-2-6-16-10/h2-6,8H,7H2,1H3,(H,13,14,15)
• InChI Key: DBWUXFZPARYHIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)CC2=CC=CS2
• Molecular Formula: C12H12N2OS
• Molecular Weight: 232.30 g/mol

Description

N-(5-methyl-2-pyridinyl)-2-(2-thienyl)acetamide is a chemical compound with potential applications in scientific research. It is commonly referred to as TTA-A2 and is a synthetic small molecule that has been studied for its effects on various biological processes. In

Mechanism of Action

TTA-A2 acts as a PPARγ agonist, which means it binds to and activates PPARγ. PPARγ is a nuclear receptor that plays a role in regulating gene expression, lipid metabolism, and glucose homeostasis. Activation of PPARγ by TTA-A2 leads to increased expression of genes involved in adipocyte differentiation, lipid metabolism, and insulin sensitivity.
Biochemical and Physiological Effects:
TTA-A2 has been shown to have various biochemical and physiological effects. It has been shown to decrease inflammation by inhibiting the production of pro-inflammatory cytokines. TTA-A2 has also been shown to inhibit tumor growth in various cancer cell lines. Additionally, TTA-A2 has been shown to improve glucose uptake and insulin sensitivity in adipocytes.

Advantages and Limitations for Lab Experiments

One advantage of using TTA-A2 in lab experiments is its specificity for PPARγ. TTA-A2 has a high affinity for PPARγ and does not activate other PPAR isoforms. This allows for more specific investigation of PPARγ-related processes. However, one limitation of using TTA-A2 is its potential toxicity at high concentrations. Careful dose optimization is required to avoid toxicity in lab experiments.

Future Directions

There are several future directions for research involving TTA-A2. One potential direction is to investigate the effects of TTA-A2 on other biological processes, such as inflammation and lipid metabolism. Additionally, TTA-A2 could be used in pre-clinical studies to investigate its potential as a therapeutic agent for various diseases, such as cancer and diabetes. Finally, TTA-A2 could be used as a tool to investigate the role of PPARγ in various biological processes.

Synthesis Methods

TTA-A2 can be synthesized using a multi-step process that involves the reaction of 2-thiophenecarboxylic acid with 2-amino-5-methylpyridine to form the corresponding amide. This amide is then treated with acetic anhydride to yield TTA-A2. The synthesis method has been optimized to yield high purity and yield of TTA-A2.

Scientific Research Applications

TTA-A2 has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties. TTA-A2 has been used in studies to investigate the role of PPARγ (peroxisome proliferator-activated receptor gamma) in various biological processes. It has also been used to study the effects of TTA-A2 on adipocyte differentiation, glucose uptake, and insulin sensitivity.